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Compound of Interest

Compound Name: 4-Ethoxy-2,6-difluorophenol

Cat. No.: B1421206 Get Quote

An In-depth Technical Guide for Drug Development Professionals

Application Notes & Protocols for 4-Ethoxy-2,6-
difluorophenol
Abstract
4-Ethoxy-2,6-difluorophenol is a fluorinated organic compound with increasing relevance in

pharmaceutical and agrochemical synthesis. The introduction of fluorine atoms significantly

alters the molecule's physicochemical properties compared to non-fluorinated phenols,

necessitating specialized handling and storage procedures to ensure laboratory safety,

experimental integrity, and compound stability.[1] This guide provides a comprehensive

framework for researchers, scientists, and drug development professionals, detailing the

essential safety protocols, handling methodologies, and storage requirements for 4-Ethoxy-
2,6-difluorophenol. The protocols herein are designed to be self-validating, emphasizing the

causality behind each recommendation to foster a proactive safety culture.

Compound Profile and Physicochemical Properties
4-Ethoxy-2,6-difluorophenol (CAS No. 1017779-55-3) is a substituted phenol derivative. The

presence of two ortho-fluorine atoms flanking the hydroxyl group creates a unique electronic

and steric environment. This structure influences its acidity, reactivity, and potential biological

activity, making it a valuable building block in medicinal chemistry. Understanding its

fundamental properties is the cornerstone of safe handling.
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Property Value Source

CAS Number 1017779-55-3 [2]

Molecular Formula C₈H₈F₂O₂ [2]

Molecular Weight 174.14 g/mol Inferred from Formula

Appearance
Solid (typical for similar

phenols)
[3]

Incompatible Materials Strong oxidizing agents [2]

Hazard Assessment and Safety (E-E-A-T)
A thorough understanding of the potential hazards is critical for mitigating risk. 4-Ethoxy-2,6-
difluorophenol is classified under the Globally Harmonized System (GHS) with multiple

hazard statements that demand rigorous safety measures.[2]

GHS Classification
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2]

Skin Irritation (Category 2): H315 - Causes skin irritation.[2]

Serious Eye Damage (Category 1): H318 - Causes serious eye damage.[2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[2]

Hazard Pictograms
The following pictograms are associated with this compound:

alt text

alt text

Signal Word:Danger[2]
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Expert Analysis of Hazards
The "Danger" signal word and the H318 classification (Causes serious eye damage) are of

paramount importance.[2] Unlike simple irritation, this indicates a risk of permanent, irreversible

damage upon contact. The causality stems from the compound's ability to denature proteins

and cause severe chemical burns to the cornea. The skin and respiratory irritation warnings are

also significant; the small, reactive nature of fluorinated phenols can lead to rapid absorption

and damage to mucous membranes and dermal layers.[2]

Experimental Protocols: Safe Handling & Use
Adherence to strict protocols is non-negotiable. The following procedures are designed to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All handling of 4-Ethoxy-2,6-difluorophenol, including weighing and solution

preparation, must be conducted within a certified chemical fume hood.[4] This is the primary

line of defense to prevent inhalation of dust or vapors, which can cause respiratory irritation.

[2]

Safety Stations: An ANSI-approved eyewash station and safety drench shower must be

immediately accessible (within 10 seconds travel time) in any area where the compound is

handled.[4]

Personal Protective Equipment (PPE) Protocol
The selection of PPE is crucial and must be based on the specific hazards of the compound.[1]

Eye and Face Protection: Wear chemical splash goggles and a face shield.[2] Standard

safety glasses are insufficient due to the risk of serious eye damage.[2]

Hand Protection: Wear protective gloves.[2] Given the skin irritation potential, double-gloving

with nitrile exam gloves or using thicker neoprene or butyl rubber gloves is recommended,

especially when handling the concentrated solid or solutions.[4] Always consult the glove

manufacturer's compatibility chart.
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Skin and Body Protection: A fully buttoned, flame-retardant lab coat must be worn. Long

pants and closed-toe shoes are mandatory.[4] For tasks with a high risk of splashing, a

chemically resistant apron should be worn over the lab coat.[4]

Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator

with appropriate cartridges for organic vapors and particulates should be used.[2]

Workflow for Handling 4-Ethoxy-2,6-difluorophenol
The following diagram outlines the logical workflow for safely handling the compound from

receipt to disposal.
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Workflow for Handling 4-Ethoxy-2,6-difluorophenol

Preparation

Handling

Post-Handling

1. Hazard Review
(Read SDS)

2. Don Correct PPE
(Goggles, Face Shield, Gloves, Lab Coat)

3. Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

4. Weigh Compound
(In Fume Hood)

5. Prepare Solution
(In Fume Hood)

6. Decontaminate Workspace

Spill Occurs?

7. Dispose of Waste
(Segregated Hazardous Waste)

8. Doff PPE

9. Wash Hands Thoroughly

No

Execute Spill Protocol
(Evacuate, Notify, Clean-up if trained)

Yes

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 4-Ethoxy-2,6-difluorophenol.
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Storage Management Protocol
The stability of phenolic compounds, especially functionalized ones, is highly dependent on

storage conditions.[5][6] Improper storage can lead to degradation, affecting experimental

reproducibility and potentially creating unknown hazards.

Core Storage Requirements
Container: Keep the container tightly closed when not in use.[2] Use the original, clearly

labeled container.[7]

Environment: Store in a cool, dry, and well-ventilated area.[2] The storage area should be

designated for hazardous chemicals and secured.

Temperature: While specific temperature stability data for this compound is not readily

available, storing it under refrigerated conditions (2-8°C), as recommended for the parent

compound 2,6-difluorophenol, is a prudent measure to ensure long-term stability.[3]

Light and Moisture: Store protected from light and moisture to prevent degradation.[4]

Incompatibility Management
Chemical Incompatibility: Store away from strong oxidizing agents.[2] The phenolic hydroxyl

group can be readily oxidized, leading to decomposition and potentially hazardous reactions.

Physical Segregation: Do not store with incompatible materials or near foodstuff containers.

[7] Ensure the storage area is isolated from community water sources.[7]

Emergency and Disposal Procedures
First Aid Protocol

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[2] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[2]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen if trained to

do so. Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Spill Management Protocol
Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or

ventilation is poor.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent like

sand or vermiculite.[8] Avoid generating dust.[7]

Collect: Carefully sweep or shovel the absorbed material into a clearly labeled, sealed

container for hazardous waste disposal.[2][8]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal
All waste containing 4-Ethoxy-2,6-difluorophenol, including contaminated absorbents and

PPE, must be collected in sealed, labeled containers and disposed of as hazardous chemical

waste through an authorized disposal facility.[8] Do not dispose of it down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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